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Compound of Interest

Compound Name: BC-105;Pizotyline

Cat. No.: B11934482

Get Quote

Senior Application Scientist Support Center
Executive Summary & Compound Identity
BC-105, pharmacologically known as Pizotifen (or Pizotyline), is a benzocycloheptene-based

antagonist targeting 5-HT2A and 5-HT2C serotonin receptors, with significant antihistaminic

activity.

While BC-105 exhibits robust stability in its solid state, its tricyclic structure renders it

susceptible to photo-oxidation and hydrolytic degradation when solubilized. This guide defines

the critical handling parameters to maintain experimental reproducibility.
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Property Technical Specification

Chemical Name Pizotifen (BC-105)

Molecular Weight 295.44 g/mol

Primary Target 5-HT2A, 5-HT2C, Histamine H1

Solubility
DMSO (~20 mg/mL), Ethanol (~10 mg/mL),

Water (Poor)

Critical Sensitivity Light Sensitive, Hygroscopic

Stability & Storage FAQs
Q1: Can I store BC-105 powder at Room Temperature
(RT)?
A:Yes, but only for short durations. In its lyophilized powder form, BC-105 is chemically stable

at ambient temperature (20-25°C) for several weeks, which facilitates shipping. However, for

long-term storage (>1 month), -20°C is mandatory.

Mechanism: At RT, the compound is vulnerable to slow oxidation and moisture absorption

(hygroscopicity). Moisture introduces hydrolysis pathways that degrade the tricyclic core over

months.

Recommendation: Upon receipt, immediately transfer the vial to -20°C. Desiccation is

recommended.

Q2: I left my dissolved BC-105 (in DMSO) on the bench
overnight. Is it still usable?
A:Likely yes, but proceed with caution. BC-105 dissolved in anhydrous DMSO is relatively

stable at RT for 24-48 hours if protected from light.

Risk Factor: The primary enemy at RT in solution is photolysis (light degradation) rather than

thermal degradation. If the tube was transparent and exposed to sunlight or intense lab

lighting, purity may have dropped by 2-5%.
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Corrective Action: Perform a quick validation (e.g., check absorbance or run a known

positive control) before using it in critical dose-response assays.

Q3: Why is -20°C required for stock solutions?
A:To arrest molecular kinetics. In solution, molecules have higher kinetic energy and collision

frequency. Storing at -20°C (or ideally -80°C) reduces this kinetic energy, effectively pausing

chemical reactions like oxidation.

Data Insight: Shelf life in DMSO at -20°C is approximately 6-12 months, whereas at RT,

significant degradation can occur within 2-4 weeks.

Q4: Can I freeze-thaw the stock solution repeatedly?
A:No. Limit to <3 cycles. Repeated freeze-thaw cycles cause microscopic precipitation and

concentration gradients within the vial.

The "Crash-Out" Phenomenon: As DMSO freezes, it can exclude the solute (BC-105),

creating pockets of supersaturation that force the compound to precipitate. Upon thawing,

these micro-crystals may not fully redissolve, leading to a lower effective concentration than

calculated.

Troubleshooting Guide
Issue: Precipitation observed in the stock solution.
Diagnosis:

Moisture Contamination: DMSO is hygroscopic. If stored loosely capped at -20°C, it absorbs

atmospheric water. BC-105 is poorly soluble in water; as water content rises, BC-105

precipitates.

Cold Shock: The solution is too cold. DMSO freezes at ~18°C.

Solution:

Step 1: Warm the vial to 37°C in a water bath for 5-10 minutes.

Step 2: Vortex vigorously for 30 seconds.
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Step 3: If precipitate remains, sonicate for 5 minutes.

Prevention: Use single-use aliquots to avoid repeated opening of the master stock.

Issue: Inconsistent IC50/EC50 values between
experiments.
Diagnosis: This often points to Light Degradation or Solvent Evaporation.

Light: BC-105 is light-sensitive. Working in a bright hood without amber tubes can degrade

the compound.

Evaporation: DMSO is not volatile, but Ethanol is. If stored in Ethanol at RT, concentration

increases as solvent evaporates.

Solution:

Protocol Audit: Are you using amber microcentrifuge tubes?

Freshness Check: Discard stocks older than 6 months. Prepare fresh from powder.

Standard Operating Procedures (SOPs)
Protocol A: Reconstitution & Aliquoting (The "Golden
Standard")
Goal: Create a stable 10 mM Stock Solution.

Calculate: For 5 mg of BC-105 (MW: 295.44), add 1.69 mL of anhydrous DMSO.

Dissolve: Add DMSO directly to the product vial. Vortex for 1 minute.

Tip: Inspect the bottom of the vial. If clear, proceed. If cloudy, sonicate.

Aliquot: Dispense into Amber PCR tubes or microcentrifuge tubes (e.g., 50 µL per tube).

Why Amber? Blocks UV/Vis light to prevent photolysis.
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Why Small Volume? Ensures single-use (no freeze-thaw).

Store: Place aliquots in a light-proof box at -20°C (up to 1 year) or -80°C (up to 2 years).

Protocol B: Experimental Workflow Visualization
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Caption: Optimized workflow for BC-105 handling to minimize degradation and precipitation

risks.

Comparative Stability Data
The following table summarizes expected stability based on standard benzocycloheptene

chemical kinetics and manufacturer data.

Storage Condition Form Shelf Life Risk Factors

-20°C Powder 3 Years
Moisture absorption (if

cap loose)

4°C Powder 2 Years Slow hydrolysis

Room Temp (25°C) Powder 1-2 Months
Oxidation, Light

degradation

-80°C DMSO Solution 2 Years Minimal

-20°C DMSO Solution 6-12 Months
Freeze-thaw

precipitation

Room Temp DMSO Solution < 48 Hours
Photolysis,

Evaporation

Aqueous Media Solution < 24 Hours Rapid Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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